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Compound of Interest

3-Amino-3-(4-
Compound Name:
hydroxyphenyl)propanoic acid

Cat. No.: B1219115

Introduction

3-Amino-3-(4-hydroxyphenyl)propanoic acid, also known as 3-Tyrosine, is a non-
proteinogenic B-amino acid.[1] Its structural features make it a valuable building block in
medicinal chemistry and drug development. For instance, it is a component of tyrosine kinase
receptor inhibitors and is used in the preparation of advanced, environmentally friendly
adhesives. Given its applications in sensitive fields like pharmaceutical research, achieving
high purity is critical. Impurities from the synthesis, such as unreacted starting materials (e.g.,
4-hydroxybenzaldehyde, malonic acid) or side-products, must be effectively removed.[2] This
document outlines established methods for the purification of 3-Amino-3-(4-
hydroxyphenyl)propanoic acid, focusing on solvent washing and recrystallization techniques.

Principle of Purification Methods

e Sequential Solvent Washing: This is a straightforward method to remove impurities that have
different solubilities from the desired compound. The crude product is washed with a series
of solvents selected to dissolve specific impurities while leaving the target compound as a
solid. A typical synthesis involves refluxing 4-hydroxybenzaldehyde, malonic acid, and
ammonium acetate in 1-butanol, which results in the precipitation of the product upon
reaction completion.[2] Subsequent washing with boiling solvents can effectively remove
residual reactants and by-products.[2]
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» Recrystallization: This is a powerful technique for purifying crystalline solids. The principle
relies on the differential solubility of the compound and its impurities in a chosen solvent at
different temperatures.[3] The crude solid is dissolved in a minimum amount of a suitable hot
solvent, in which the compound has high solubility at elevated temperatures and low
solubility at cooler temperatures.[3] As the solution cools, the purified compound crystallizes,
while the impurities remain dissolved in the solvent (mother liquor).[3] For compounds similar
in structure, recrystallization from boiling water has been shown to be effective.[4]

Physicochemical Properties and Purity Data

The following table summarizes key physicochemical properties of 3-Amino-3-(4-
hydroxyphenyl)propanoic acid, which are essential for its handling and characterization.

Property Value Reference
Molecular Formula CoH11NOs [2][5][6]
Molecular Weight 181.19 g/mol [1][2][5]
Appearance Off-white powder / solid [7]

Melting Point 193-195 °C [6]

- Slightly soluble in water and
Solubility [6]
DMSO (heated)

Purity (Commercial) >95% to >98% [51[7]

Experimental Protocols
Protocol 1: Purification by Sequential Solvent Washing

This protocol is adapted from a synthetic procedure where the product precipitates from the
reaction mixture and is purified by washing.[2] It is effective for removing unreacted starting
materials and soluble by-products.

Materials and Equipment:

e Crude 3-Amino-3-(4-hydroxyphenyl)propanoic acid
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e 1-Butanol

o Ethanol

o Deionized Water

e Bilchner funnel and flask

« Filter paper

o Beakers

o Heating plate

e Vacuum oven or desiccator

Procedure:

Initial Filtration: Filter the crude precipitate from the reaction mixture using a Buchner funnel.

» 1-Butanol Wash: Transfer the solid cake to a beaker and add boiling 1-butanol (e.g., 2 x 50
mL for a ~2.4 g scale reaction). Stir the slurry vigorously for 5-10 minutes.[2]

o Filtration: Filter the hot mixture through the Buchner funnel to collect the solid. Discard the
filtrate.

o Ethanol Wash: Return the solid to the beaker and add boiling ethanol (e.g., 2 x 50 mL).[2]
Stir the slurry for 5-10 minutes.

« Filtration: Filter the hot mixture again to collect the solid.

o Water Wash: Wash the collected solid on the filter with deionized water (e.g., 100 mL) to
remove any remaining inorganic salts or highly polar impurities.[2]

e Drying: Dry the purified solid in a vacuum oven or desiccator at 80-100 °C for 8-10 hours to
obtain the final product.[2]

Protocol 2: Purification by Recrystallization from Water
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This protocol is based on the general principles of recrystallization and the known solubility
characteristics of similar amino acids.[3][4] It is highly effective for achieving high purity.

Materials and Equipment:

¢ Crude 3-Amino-3-(4-hydroxyphenyl)propanoic acid

e Deionized Water

o Erlenmeyer flasks

» Heating plate with magnetic stirring

e Bichner funnel and flask

 Filter paper

e |ce bath

Vacuum oven

Procedure:

» Dissolution: Place the crude solid in an Erlenmeyer flask with a stir bar. Add a small amount
of deionized water. Heat the mixture to boiling while stirring.[4]

e Solvent Addition: Continue adding small portions of hot deionized water until the solid just
completely dissolves.[3][8] Avoid adding an excess of solvent to ensure good recovery.

o Hot Filtration (Optional): If there are insoluble impurities, perform a hot filtration by passing
the solution through a pre-warmed funnel with fluted filter paper into a clean, pre-warmed
flask.

o Crystallization: Remove the flask from the heat source and allow it to cool slowly to room
temperature. Slow cooling promotes the formation of larger, purer crystals.[3]

 |Ice Bath Cooling: Once the flask has reached room temperature and crystal formation has
slowed, place it in an ice bath for at least 30 minutes to maximize the yield of crystals.[3]
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o Crystal Collection: Collect the purified crystals by vacuum filtration using a Buchner funnel.[3]

e Washing: Gently wash the crystals on the filter with a small amount of ice-cold deionized
water to remove any residual mother liquor.

e Drying: Dry the crystals in a vacuum oven or desiccator to remove all traces of water.

Purity Assessment

The purity of the final product should be confirmed using one or more of the following analytical

techniques.
. Typical Parameters &
Technique Purpose
Expected Results
A sharp melting point range
) ) (e.g., 193-195 °C) indicates
] ] ) Assess purity and confirm ] ] - )
Melting Point Analysis dentit high purity. Impurities typically
identity.
y broaden and depress the
melting range.[6]
Reversed-phase HPLC with a
) o ) ) C18 column and a UV detector
High-Performance Liquid Quantify purity and detect ) o
_ N is common. Purity is
Chromatography (HPLC) impurities.

determined by the relative area
of the main peak.[9][10]

1H and 13C NMR spectra
should match the expected
Nuclear Magnetic Resonance Confirm chemical structure and  structure of 3-Amino-3-(4-
(NMR) Spectroscopy identify impurities. hydroxyphenyl)propanoic acid
and be free of significant

impurity signals.[4]

The IR spectrum should show
) ) characteristic peaks for amino,
Infrared (IR) Spectroscopy Confirm functional groups. ) )
hydroxyl, and carboxylic acid

functional groups.[4]
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Visualized Workflows
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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